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Compound of Interest

Compound Name:
8-Bromo-2-chloroquinazolin-4-

amine

Cat. No.: B152750 Get Quote

Essential Safety and Handling Guide for 8-
Bromo-2-chloroquinazolin-4-amine
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling 8-Bromo-2-chloroquinazolin-4-amine (CAS No. 956100-62-2).

Adherence to these procedures is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
While a comprehensive Safety Data Sheet (SDS) for 8-Bromo-2-chloroquinazolin-4-amine is

not publicly available, data from structurally similar compounds, such as 8-Bromo-4-

chloroquinazoline and 8-Bromo-2,4-dichloroquinazoline, indicate significant potential hazards.

The likely hazard classifications for 8-Bromo-2-chloroquinazolin-4-amine are summarized

below. A conservative approach to personal protective equipment is therefore mandatory.

Anticipated Hazard Statements
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Hazard Code Hazard Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.[1]

H332 Harmful if inhaled.

| H335 | May cause respiratory irritation.[1] |

Required Personal Protective Equipment (PPE)

Protection Type Specific Equipment Rationale

Respiratory

NIOSH-approved
respirator (e.g., N95 for
solids, or a half-face/full-
face respirator with
appropriate cartridges for
vapors/fumes).

To prevent inhalation of
airborne particles or
fumes, which may be
harmful and cause
respiratory irritation.

Eye and Face

Chemical safety goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles when

there is a risk of splashing.

To protect eyes from contact

with the chemical, which can

cause serious irritation.[2]

Hand

Chemical-resistant gloves

(e.g., nitrile).[3] Inspect gloves

for integrity before each use

and change them immediately

upon contamination.

To prevent skin contact, which

can cause irritation.[1]

| Body | A flame-resistant lab coat, fully buttoned. Long pants and closed-toe shoes are

mandatory. | To protect skin and clothing from spills and splashes.[2][3] |

Operational Plan for Safe Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6f0102?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6f0102?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6f0102?context=bbe
https://www.csub.edu/chemistry/_files/Topic1_Safety.pdf
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6f0102?context=bbe
https://www.csub.edu/chemistry/_files/Topic1_Safety.pdf
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All handling of 8-Bromo-2-chloroquinazolin-4-amine must be conducted in a designated

area, such as a certified chemical fume hood, to minimize exposure.

Step-by-Step Handling Protocol

Preparation:

Ensure the chemical fume hood is functioning correctly.

Gather all necessary equipment and reagents before starting.

Don the required PPE as detailed in the table above.

Have an appropriate spill kit readily accessible.

Weighing and Transfer:

Perform all weighing and transfers of the solid compound within the chemical fume hood.

Use a draft shield or a dedicated weighing enclosure within the hood to prevent the solid

from becoming airborne.

Handle the compound gently to avoid creating dust.

In-Experiment Use:

Keep all containers of 8-Bromo-2-chloroquinazolin-4-amine tightly sealed when not in

use.

If heating is required, use a controlled heating source such as a heating mantle or a hot

plate with a stirrer. Avoid open flames.[3]

Ensure adequate ventilation at all times.

Post-Experiment:

Decontaminate all surfaces and equipment that have come into contact with the chemical.
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Remove PPE in the correct order to avoid cross-contamination and dispose of single-use

items in the designated hazardous waste stream.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
8-Bromo-2-chloroquinazolin-4-amine is a halogenated organic compound and must be

disposed of as hazardous waste.[4] Improper disposal can lead to environmental contamination

and is a regulatory violation.

Waste Segregation and Disposal Protocol

Waste Type Disposal Container Procedure

Solid Waste

Labeled "Halogenated
Organic Solid Waste"
container.

Collect all unused 8-
Bromo-2-chloroquinazolin-
4-amine and any grossly
contaminated items (e.g.,
weigh boats, contaminated
paper towels).

Liquid Waste
Labeled "Halogenated Organic

Liquid Waste" container.[4][5]

Collect any solutions

containing 8-Bromo-2-

chloroquinazolin-4-amine. Do

not mix with non-halogenated

waste.[5][6]

Sharps
Puncture-resistant sharps

container.

Dispose of any contaminated

needles, syringes, or razor

blades in a designated sharps

container.

| Empty Containers | Regular trash (after decontamination). | Triple rinse the empty container

with a suitable solvent (e.g., acetone, ethanol). Collect the rinsate as halogenated organic

liquid waste. After the container is dry, it can be disposed of in the regular trash. |
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All waste containers must be kept securely closed except when adding waste and stored in a

designated satellite accumulation area.[7]

Experimental Workflow Diagram
The following diagram illustrates the key decision points and safety protocols for handling 8-
Bromo-2-chloroquinazolin-4-amine.
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Workflow for Handling 8-Bromo-2-chloroquinazolin-4-amine

Start: Plan Experiment

Assess Hazards
(Review SDS/Analog Data)

Don Required PPE
(Gloves, Goggles, Lab Coat, Respirator)

Prepare Work Area
(Chemical Fume Hood)

Weigh and Transfer Chemical

Conduct Experiment

Spill Occurs?

Execute Spill Cleanup Protocol

Yes

Decontaminate Equipment & Work Area

No

Segregate and Dispose of Waste
(Halogenated Waste Stream)

Remove PPE

End: Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Handling 8-Bromo-2-chloroquinazolin-4-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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